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Compound of Interest

Compound Name: Renitek

Cat. No.: B1234160

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCH
PROFESSIONALS

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Renitek (enalapril maleate) in a laboratory setting. Adherence to these procedures
is essential for minimizing occupational exposure and ensuring a safe research environment.

Quantitative Safety Data

For rapid assessment of key safety parameters, the following table summarizes quantitative
data for enalapril maleate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1234160?utm_src=pdf-interest
https://www.benchchem.com/product/b1234160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Value Source

Occupational Exposure Limit

0.1 mg/m3 (Ceiling Limit) Merck, Sharp and Dohme[1]
(OEL)
Occupational Exposure Band 50 pg/ms3 (Band 3) Internal[1]
Recommended Storage

15°C to 30°C (59°F to 86°F) [1]

Temperature

Recommended Glove ) )
. >240 minutes (Protection
Breakthrough Time (Prolonged ) [1112]
Class 5 or higher)
Contact)

Recommended Glove ] )
] ) >60 minutes (Protection Class
Breakthrough Time (Brief ] [1][2]
3 or higher)
Contact)

Personal Protective Equipment (PPE)

The primary defense against exposure to enalapril maleate is the consistent and correct use of
appropriate PPE. The following equipment is mandatory when handling this compound.

o Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards are required.[1][3] In situations where splashing is a risk,
a face shield must also be worn.[1]

e Skin Protection:

o Gloves: Chemical-impermeable gloves, such as nitrile or butyl rubber, are to be worn.[1]
The selection of glove type should be based on the frequency and duration of contact. For
prolonged or repeated contact, gloves with a protection class of 5 or higher are
recommended.[1][2] For brief contact, a protection class of 3 or higher is suitable.[1][2]
Gloves should be inspected for any signs of degradation before use and hands must be
washed thoroughly after removal.[1]

o Protective Clothing: Fire/flame resistant and impervious clothing should be worn.[3] When
there is a risk of exposure, wear protective clothing and consider a PVC apron.[2][4]
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o Respiratory Protection: If exposure limits are exceeded, or if irritation or other symptoms are
experienced, a full-face respirator should be used.[3] In cases where significant quantities of
dust may become airborne, an approved positive flow mask should be considered.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Handling Procedures

e Engineering Controls: Work should be conducted in a well-ventilated area to avoid the
formation and inhalation of dust and aerosols.[1][2]

» Safe Handling Practices:
o Avoid all personal contact, including inhalation.[2]
o Do not ingest or inhale the substance.[1]

o Wash hands thoroughly with soap and water before breaks and immediately after handling
the compound.[1]

o Use non-sparking tools to prevent ignition sources.[1]

o Ensure all containers are clearly labeled and stored in their original, tightly sealed
containers.[1] Polyethylene or polypropylene containers are suitable.[1]

Disposal Plan

Proper disposal of enalapril maleate and contaminated materials is crucial to prevent
environmental contamination.

» Waste Categorization: Unused or expired enalapril maleate is to be disposed of as
hazardous chemical waste.[1]

» Professional Disposal: It is recommended to engage a licensed professional waste disposal
service for the disposal of this material and any contaminated items.[1]
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o Spill Response: In the event of a spill, avoid dust formation and contact with the material.[3]
[5] Use dry clean-up procedures and place the collected residue in sealed containers for
disposal.[2] The spill area should be washed down with large amounts of water, preventing
runoff into drains.[2]

Experimental Protocol: Safe Handling and
Decontamination

This protocol outlines the step-by-step procedure for the safe handling of enalapril maleate
during routine laboratory operations and the subsequent decontamination of the workspace.

Objective: To provide a standardized procedure for handling enalapril maleate that minimizes
the risk of exposure to laboratory personnel and prevents cross-contamination.

Materials:

Enalapril maleate

Appropriate PPE (as detailed above)

Enclosed weighing balance or ventilated enclosure

Non-sparking tools (spatulas, etc.)

Sealable disposal bags for hazardous waste

70% ethanol or other appropriate decontaminating solution

Absorbent pads
Procedure:
e Preparation:

1. Don all required personal protective equipment: safety goggles, face shield (if necessary),
chemical-impermeable gloves, and protective clothing.

2. Prepare the designated work area by covering the surface with absorbent pads.
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3. Ensure a hazardous waste container is readily accessible.
e Handling (Weighing and Dispensing):

1. Perform all manipulations of powdered enalapril maleate within a ventilated enclosure or
on an enclosed balance to minimize dust generation.

2. Use non-sparking tools for all transfers.

3. Carefully weigh the desired amount of the compound.

4. Tightly seal the source container immediately after dispensing.
e Post-Handling and Decontamination:

1. Wipe down all surfaces, including the balance and any equipment used, with a suitable
decontaminating solution.

2. Carefully fold used absorbent pads inward and place them, along with any disposable
tools, into a sealed hazardous waste bag.

3. Remove outer gloves and dispose of them in the hazardous waste bag.

4. Remove remaining PPE in the reverse order of donning, being careful to avoid self-
contamination.

5. Wash hands thoroughly with soap and water.
o Waste Disposal:

1. Ensure all waste generated is placed in clearly labeled, sealed containers for hazardous
waste.

2. Arrange for the collection of the hazardous waste by a licensed disposal service.

Visualizations
Hierarchy of Controls for Handling Renitek
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The following diagram illustrates the hierarchy of controls, from most to least effective, for
mitigating risks associated with handling Renitek.

Hierarchy of Controls for Renitek Handling

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing Renitek exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1234160?utm_src=pdf-body
https://www.benchchem.com/product/b1234160?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234160?utm_src=pdf-body
https://www.benchchem.com/product/b1234160?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

References

e 1. benchchem.com [benchchem.com]
o 2. datasheets.scbt.com [datasheets.scbt.com]
e 3. echemi.com [echemi.com]

e 4. pccarx.com [pccarx.com]

e 5. Enalapril | C20H28N205 | CID 5388962 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Essential Safety and Handling of Renitek (Enalapril
Maleate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234160#personal-protective-equipment-for-

handling-renitek]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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